Cas no 881841-26-5 (5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 881841-26-5
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 1036297
• PubChem ID: 71607230
• Update Time: 2025-07-02

5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• SCHEMBL4900482
• 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxaldehyde
• DTXSID80856209
• AKOS016000833
• 881841-26-5
• CS-0366996
• 5-Trifluoromethyl-imidazo[1,2-a]pyridine-2-carbaldehyde

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-2-1-3-8-13-6(5-15)4-14(7)8/h1-5H
• InChI Key： YYKGYBGXKOVSPV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=NC(C=O)=CN12)(F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.4Ų

Additional information on 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde

Comprehensive Overview of 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 881841-26-5)

5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 881841-26-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the trifluoromethyl group and the carbaldehyde functional moiety enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde as a key intermediate in the synthesis of bioactive molecules. Its unique structure allows for further functionalization, making it a versatile building block in medicinal chemistry. The compound's CAS No. 881841-26-5 is frequently searched in scientific databases, reflecting its growing importance in the field.

The trifluoromethyl group in 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde is a critical feature that contributes to its lipophilicity and metabolic stability. These properties are highly sought after in drug design, as they improve the pharmacokinetic profiles of potential drug candidates. Additionally, the carbaldehyde moiety provides a reactive site for condensation reactions, enabling the formation of Schiff bases or other derivatives with therapeutic potential.

From an industrial perspective, CAS No. 881841-26-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are exploring eco-friendly methods to produce such compounds. The compound's relevance to imidazo[1,2-a]pyridine-based drugs aligns with the global trend toward targeted therapies and personalized medicine, addressing unmet medical needs in oncology, infectious diseases, and CNS disorders.

Another area of interest is the computational modeling of 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde. Advances in AI-driven drug discovery have enabled scientists to predict its interactions with biological targets, accelerating the identification of promising leads. This synergy between experimental and in silico approaches is reshaping modern drug development, making CAS No. 881841-26-5 a focal point in interdisciplinary research.

In summary, 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 881841-26-5) represents a pivotal compound in contemporary chemical research. Its structural features, combined with its applications in drug discovery and sustainable chemistry, underscore its value to the scientific community. As the demand for innovative therapeutics grows, this compound will likely remain at the forefront of cutting-edge research and development.